- Method for preparing tert-butyl 2-(2-(2-aminoethoxy)ethoxy)ethyl carbamate, China, , ,
Cas no 929-59-9 (Bis-NH2-PEG2)
Bis-NH2-PEG2 Chemical and Physical Properties
Names and Identifiers
-
- 3,6-dioxaoctamethylenediamine
- 1,8-Diaminotriethyleneglycol
- 2,2'-(Ethylenedioxy)bis(ethylamine)
- 1,2-Bis(2-aminoethoxy)ethane
- 1,8-diamino-3,6-dioxa-octane
- 1,8-Diamino-3,6-dioxaoctane
- 3,6-dioxa-1,8-octanediamine
- DA-10
- EDR-148
- Jeffamine EDR-148
- Jeffamine(R) EDR-176
- Jeffamine? EDR-176
- TRIETHYLENEGLYCOLDIAMINE
- Ethylene Glycol Bis(2-aminoethyl) Ether
- Amino-PEG2-Amine
- 2,2'-[ethane-1,2-diylbis(oxy)]diethanamine
- 2,2'-(Ethane-1,2-diylbis(oxy))diethanamine
- Ethanamine, 2,2'-[1,2-ethanediylbis(oxy)]bis-
- 3,6-Dioxaoctane-1,8-diamine
- Bis-NH2-PEG2
- 2-[2-(2-Aminoethoxy)ethoxy]ethanamine
- R41ZT4UF34
- 2-[2-(2-aminoethoxy)ethoxy]ethan-1-amine
- IWBOPFCKHIJFMS-UHFFFAOYSA-N
- 2-[2
- 2,2′-[1,2-Ethanediylbis(oxy)]bis[ethanamine] (ACI)
- Ethylamine, 2,2′-(ethylenedioxy)bis- (6CI, 7CI, 8CI)
- 1,10-Diaza-4,7-dioxadecane
- 1,8-Diamine-3,6-dioxaoctane
- 2,2-(Ethylenedioxy)diethylamine
- 2,2′-(Ethan-1,2-diylbis(oxy))bis(ethan-1-amine)
- 2,2′-(Ethan-1,2-diylbis(oxy))diethanamine
- 2,2′-(Ethane-1,2-diylbis(oxy))bis(ethan-1-amine)
- 2,2′-(Ethane-1,2-diylbis(oxy))diethanamine
- 2,2′-(Ethylenedioxy)bis(ethylamine)
- 2,2′-(Ethylenedioxy)bisethylenediamine
- 2,2′-(Ethylenedioxy)diethylamine
- 2-(2-(2-Aminoethoxy)ethoxy)ethanamine
- 2-[2-(2-Aminoethoxy)ethoxy]ethylamine
- DA 10
- Daitocurar J 5030
- EDR 148
- Epic 91B
- Jeffamine 148
- Jeffamine EDR 148
- NSC 28972
- O,O′-Bis(2-aminoethyl)-1,2-ethanediol
- O,O′-Bis(2-aminoethyl)ethylene glycol
- XTJ 504
-
- MDL: MFCD00040474
- Inchi: 1S/C6H16N2O2/c7-1-3-9-5-6-10-4-2-8/h1-8H2
- InChI Key: IWBOPFCKHIJFMS-UHFFFAOYSA-N
- SMILES: O(CCN)CCOCCN
- BRN: 1739187
Computed Properties
- Exact Mass: 148.12100
- Monoisotopic Mass: 148.121177757 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 7
- Complexity: 53.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.5
- Surface Charge: 0
- XLogP3: -2
- Molecular Weight: 148.20
Experimental Properties
- Color/Form: Not determined
- Density: 1.015 g/mL at 25 °C(lit.)
- Boiling Point: 105-109 °C/6 mmHg(lit.)
- Flash Point: Fahrenheit: 249.8 ° f < br / > Celsius: 121 ° C < br / >
- Refractive Index: n20/D 1.461(lit.)
n20/D 1.461 - Water Partition Coefficient: Soluble in 0.4 parts water.
- PSA: 70.50000
- LogP: 0.33760
- Solubility: Not determined
- Sensitiveness: Hygroscopic
Bis-NH2-PEG2 Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H302-H314-H317-H334
- Warning Statement: P261-P280-P305+P351+P338-P310
- Hazardous Material transportation number:UN 2735 8/PG 2
- WGK Germany:3
- Hazard Category Code: 22-34-42/43
- Safety Instruction: S23-S26-S36/37/39-S45
- FLUKA BRAND F CODES:34
-
Hazardous Material Identification:
- Risk Phrases:R22; R34; R42/43
- Packing Group:III
- Safety Term:8
- HazardClass:8
- PackingGroup:II
- TSCA:Yes
Bis-NH2-PEG2 Customs Data
- HS CODE:2922199090
- Customs Data:
China Customs Code:
2922199090Overview:
2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Bis-NH2-PEG2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D830738-100g |
1,8-Diamino-3,6-dioxaoctane |
929-59-9 | 98% | 100g |
612.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1431-500g |
Bis-NH2-PEG2 |
929-59-9 | 98.0%(GC&T) | 500g |
¥1990.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1431-100g |
Bis-NH2-PEG2 |
929-59-9 | 98.0%(GC&T) | 100g |
¥760.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1431-25g |
Bis-NH2-PEG2 |
929-59-9 | 98.0%(GC&T) | 25g |
¥260.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DO314-5g |
Bis-NH2-PEG2 |
929-59-9 | 98.0% | 5g |
¥79.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DO314-100g |
Bis-NH2-PEG2 |
929-59-9 | 98.0% | 100g |
¥603.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | DO314-25g |
Bis-NH2-PEG2 |
929-59-9 | 98.0% | 25g |
¥168.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20404-25ml |
Bis-NH2-PEG2 |
929-59-9 | 98% | 25ml |
641CNY | 2021-05-10 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce58232-100mg |
PROTAC Linker 19 |
929-59-9 | 98% | 100mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce58232-250mg |
PROTAC Linker 19 |
929-59-9 | 98% | 250mg |
¥0.00 | 2023-09-07 |
Bis-NH2-PEG2 Production Method
Production Method 1
Production Method 2
1.2 rt; 2 - 3 h, rt
- New bimetallic dicyanidoargentate(I)-based coordination compounds: Synthesis, characterization, biological activities and DNA-BSA binding affinities, Spectrochimica Acta, 2017, 173, 1007-1022
Production Method 3
Production Method 4
Production Method 5
1.2 Reagents: Thionyl chloride Solvents: Tetrahydrofuran ; 24 h, 80 °C
1.3 Reagents: Pyridine Solvents: Dimethyl sulfoxide ; 12 h, cooled
- Surface Chemistry Dependent "Switch" Regulates the Trafficking and Therapeutic Performance of Drug-Loaded Carbon Nanotubes, Bioconjugate Chemistry, 2013, 24(4), 626-639
Production Method 6
1.2 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ; 20 h, rt
1.3 Solvents: Dimethylformamide , Water ; 1 h, rt; 3 h, rt; 12 h, rt
1.4 Reagents: Sodium azide Solvents: Dimethyl sulfoxide , Water ; 24 h, rt
- 64Cu Core-Labeled Nanoparticles with High Specific Activity via Metal-Free Click Chemistry, ACS Nano, 2012, 6(6), 5209-5219
Production Method 7
Production Method 8
Production Method 9
- Synthesis and characterization of some bifunctional 2B:2:1 cryptands, Journal of Heterocyclic Chemistry, 1981, 18(2), 297-302
Production Method 10
- MetAP2 inhibitors and methods of treating obesity, World Intellectual Property Organization, , ,
Production Method 11
Production Method 12
Production Method 13
1.2 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 16 h, reflux
1.3 Reagents: Sodium hydroxide Solvents: Water ; 12 h, rt
- A novel graphite-like stacking structure in a discrete molecule and its molecular recognition behavior, New Journal of Chemistry, 2018, 42(12), 9369-9372
Production Method 14
1.2 Reagents: Hydrochloric acid Solvents: Water ; 1 h, reflux; reflux → rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; neutralized, rt
- Study on synthesis of 1, 8-diamino-3, 6-dioxaoctane, Guangdong Huagong, 2015, 42(17), 221-222
Production Method 15
- Reaction of N,N'-substituted derivatives of diphthalimide with amines, Khimiya Geterotsiklicheskikh Soedinenii, 1982, (2), 246-9
Production Method 16
1.2 Reagents: Potassium hydroxide Solvents: 1,4-Dioxane , Water
- Proton-ionizable crown compounds. 10. Preparation and structural studies of macrocyclic ligands containing two sulfonamide units and with seventeen to twenty-six ring members, Journal of Heterocyclic Chemistry, 1987, 24(4), 1077-83
Production Method 17
- An Extremely Productive and Sustainable Procedure for the Synthesis of 2,4,5-Trisubstituted Imidazoles Using Graphene Oxide-Substituted Sulfoacetic Acid Amide, Russian Journal of Organic Chemistry, 2022, 58(10), 1487-1497
Production Method 18
- modification of exenatide as GLP-1 receptor agonist for treatment and prevention of glycometabolism related disease, China, , ,
Bis-NH2-PEG2 Raw materials
- 1,2-Bis(2-chloroethoxy)ethane
- Triethylene glycol bis(p-toluenesulfonate)
- Carbon
- 1H-Isoindole-1,3(2H)-dione,2,2'-[1,2-ethanediylbis(oxy-2,1-ethanediyl)]bis- (9CI)
- Bis-NH2-PEG2
- Triethylene glycol
- Ethylene Glycol Bis(propionitrile) Ether
- 2-methoxyethan-1-amine
- Acrylamide
- 2-Propenamide,N-(2-hydroxypropyl)-2-methyl-
- Azido-PEG2-azide
- Glycine, N-(2-methyl-1-oxo-2-propenyl)glycyl-L-phenylalanyl-L-leucyl-,4-nitrophenyl ester
- Acetonitrile, 2,2'-[1,2-ethanediylbis(oxy)]bis-
Bis-NH2-PEG2 Preparation Products
Bis-NH2-PEG2 Suppliers
Bis-NH2-PEG2 Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons